5-[(4-Methoxyphenyl)amino]-2-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(4-methoxyanilino)-2-[4-(3-methylpiperidin-1-yl)sulfonylphenyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C23H24N4O4S/c1-16-4-3-13-27(15-16)32(28,29)20-11-5-17(6-12-20)22-26-21(14-24)23(31-22)25-18-7-9-19(30-2)10-8-18/h5-12,16,25H,3-4,13,15H2,1-2H3
• InChI Key: NTJGSZLRRNWDLN-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=NC(=C(O3)NC4=CC=C(C=C4)OC)C#N
• Molecular Formula: C23H24N4O4S
• Molecular Weight: 452.5 g/mol

Description

5-[(4-Methoxyphenyl)amino]-2-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C23H24N4O4S and its molecular weight is 452.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research has explored the synthesis of various carbonitrile compounds, including those similar to 5-[(4-Methoxyphenyl)amino]-2-{4-[(3-methylpiperidin-1-yl)sulfonyl]phenyl}-1,3-oxazole-4-carbonitrile, demonstrating their potential for creating new heterocyclic systems. These systems are significant in the field of organic chemistry for the development of novel compounds (Kornienko et al., 2014).

• The synthesis and characterization of novel Schiff bases using related carbonitrile compounds have been conducted, emphasizing the importance of these compounds in the development of new chemical entities with potential applications in various fields, including pharmacology and materials science (Puthran et al., 2019).

Antimicrobial and Anticancer Activity

• Studies have focused on the synthesis of derivatives of carbonitrile compounds and their subsequent evaluation for antimicrobial activity. This research is crucial for discovering new agents that could potentially combat various microbial infections (Bektaş et al., 2007).

• The investigation of carbonitrile derivatives for their anticancer activities is another significant area of research. This involves assessing the efficacy of these compounds against various cancer cell lines, contributing to the development of new therapeutic agents for cancer treatment (Tiwari et al., 2016).

Fluorescent Properties and Other Applications

• Research into the fluorescent properties of carbonitrile derivatives, such as those similar to the compound , has been conducted. This is particularly relevant in the field of material sciences for the development of fluorescent materials and agents (Rangnekar & Rajadhyaksha, 1986).

• The synthesis of various carbonitrile derivatives and their application in the creation of ligands for serotonin receptors has been explored, highlighting the compound's potential use in neuropharmacology and the development of drugs targeting neurological disorders (Salerno et al., 2004).